(1S,9R)-11-amino-1,5,9-trimethyl-14,15,16-trioxa-11-azatetracyclo[10.3.1.04,13.08,13]hexadecan-10-one

Specification

• CAS No.: 1086409-78-0
• Molecular Formula: C₁₅H₂₄N₂O₄
• Molecular Weight: 296.36
• IUPAC Name: (1S,9R)-11-amino-1,5,9-trimethyl-14,15,16-trioxa-11-azatetracyclo[10.3.1.04,13.08,13]hexadecan-10-one
• Standard InChI: InChI=1S/C15H24N2O4/c1-8-4-5-11-9(2)12(18)17(16)13-15(11)10(8)6-7-14(3,19-13)20-21-15/h8-11,13H,4-7,16H2,1-3H3/t8?,9-,10?,11?,13?,14+,15?/m1/s1
• SMILES: CC1CCC2C(C(=O)N(C3C24C1CCC(O3)(OO4)C)N)C

Introduction

(1S,9R)-11-amino-1,5,9-trimethyl-14,15,16-trioxa-11-azatetracyclo[10.3.1.04,13.08,13]hexadecan-10-one is a derivative of artemisinin, a sesquiterpene lactone known for its potent antimalarial properties. This compound has been developed to enhance the stability and biological activity of artemisinin by incorporating an amino group and an aza group into its structure.

Synthesis Methods

The synthesis of (1S,9R)-11-amino-1,5,9-trimethyl-14,15,16-trioxa-11-azatetracyclo[10.3.1.04,13.08,13]hexadecan-10-one typically involves the reaction of artemisinin with hydrazine hydrate in a mixture of chloroform and methanol at low temperatures. The reaction mixture is stirred for an hour, followed by extraction with chloroform and purification using silica gel chromatography.

Step	Reaction Conditions	Yield
1. Reaction with hydrazine hydrate	Chloroform and methanol, low temperature	Approximately 70%
2. Extraction	Chloroform	-
3. Purification	Silica gel chromatography	-

Mechanism of Action

This compound is known for its cytotoxic effects on cancer cells, suggesting that it interacts with pathways related to cell growth and proliferation. The incorporation of an amino group and an aza group enhances its biological activity compared to the parent compound, artemisinin.

Target	Effect
Cancer cells	Inhibition of growth and proliferation

Biological Activity

The compound exhibits antimalarial and anticancer activities due to its structural modifications. Its ability to target cancer cells makes it a potential candidate for further research in oncology.

Activity	Target
Antimalarial	Plasmodium parasites
Anticancer	Cancer cells

Future Research Directions

Future studies should focus on optimizing the synthesis process, evaluating its efficacy in clinical trials, and exploring its potential applications in treating various diseases beyond malaria and cancer.